Perfluorohexanamide
Overview
Description
Perfluorohexanamide is a chemical substance used in laboratory chemicals, the manufacture of substances, and scientific research and development . It is also known as Hexanamide, 2,2,3,3,4,4,5,5,6,6,6-undecafluoro .
Synthesis Analysis
The synthesis of Perfluorohexanamide or similar fluorinated amide derivatives can be achieved via a Radical N-Perfluoroalkylation-Defluorination Pathway . This involves the N-perfluoroalkylation of nitrosoarenes with perfluoroalkanesulfinates, resulting in labile N-perfluoroalkylated hydroxylamines .Scientific Research Applications
Environmental Science: PFAS Overview
Perfluorohexanamide, as part of the per- and polyfluoroalkyl substances (PFAS), is known for its high persistence and potential impacts on human and environmental health. It’s used in various applications due to its resistance to heat, water, and oil .
Biomedical Imaging: NIR Fluorescent Probes
In biomedical research, Perfluorohexanamide derivatives can be used to create near-infrared (NIR) fluorescent probes. These probes are highly sensitive to the microenvironment and can be employed for wash-free live-cell fluorescence imaging, in vivo tissue fluorescence imaging, and temperature sensing .
Molecular Pathology: FISH Technology
Fluorescence In Situ Hybridization (FISH) technology benefits from compounds like Perfluorohexanamide for improving probe labeling efficiency. This application is crucial for visualizing intranuclear chromosomal organization in clinical and research settings .
Safety and Hazards
Perfluorohexanamide can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is recommended to wash with plenty of soap and water .
properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,6-undecafluorohexanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F11NO/c7-2(8,1(18)19)3(9,10)4(11,12)5(13,14)6(15,16)17/h(H2,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATJMLNAMXAIUCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90561751 |
Source
|
| Record name | 2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90561751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Perfluorohexanamide | |
CAS RN |
335-54-6 |
Source
|
| Record name | 2,2,3,3,4,4,5,5,6,6,6-Undecafluorohexanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90561751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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